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Compound of Interest

Compound Name: N-Formyl-MMYALF

Cat. No.: B15623639

Essential Safety and Handling Guide for N-Formyl-
MMYALF

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of N-Formyl-MMYALF, a potent mitochondrial N-formyl peptide (mtFP).[1][2] Given that a
specific Safety Data Sheet (SDS) for N-Formyl-MMYALEF is not publicly available, the following
guidelines are based on best practices for handling peptides and safety information for similar
N-formylated compounds. It is imperative to supplement these recommendations with a
thorough risk assessment specific to your laboratory's protocols.

Hazard Identification and Personal Protective Equipment
(PPE)

While specific toxicity data for N-Formyl-MMYALF is limited, related N-formylated compounds
are known to cause skin, eye, and respiratory irritation. Therefore, a cautious approach to
handling is essential. The following table summarizes the recommended PPE.
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Protection Type

Recommended
Equipment

Specification/Standa
rd

Purpose

Eye and Face

Safety Glasses with
Side Shields or Safety

ANSI z87.1 (US) or

Protects against

splashes and airborne

Protection EN 166 (EU) )
Goggles particles.
Prevents direct skin
. . _ contact. Double
Skin Protection Nitrile Gloves ASTM D6319

gloving is

recommended.

Laboratory Coat

Protects skin and
personal clothing from

contamination.

Respiratory Protection

N95 or higher-rated
Respirator/Dust Mask

NIOSH Approved

Recommended when
handling the
lyophilized powder,
especially in larger
quantities, to prevent

inhalation.

Safe Handling and Operational Plan

Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

2.1. Preparation and Weighing:

e Conduct all handling of N-Formyl-MMYALF, particularly the weighing of the lyophilized

powder, within a certified chemical fume hood or a ventilated enclosure to control airborne

particles.

» Before use, allow the product to equilibrate to room temperature in a desiccator to prevent

moisture condensation.

o Use appropriate tools (e.g., anti-static spatulas) for weighing and transfer to minimize static

electricity and dispersal of the powder.
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2.2. Dissolution:
e Consult the manufacturer's product information for recommended solvents and solubility.
» Add the solvent slowly to the vial containing the peptide to avoid splashing.

« If necessary, sonication can be used to aid dissolution, but avoid excessive heat which could
degrade the peptide.

2.3. Use in Experiments:
e Clearly label all solutions containing N-Formyl-MMYALF.

e When transferring solutions, use appropriate pipettes and techniques to prevent aerosols
and spills.

» Work on a disposable bench liner to contain any potential spills.

Storage and Disposal

Proper storage and disposal are crucial for maintaining the integrity of the compound and
ensuring environmental safety.

3.1. Storage:

o Lyophilized Powder: Store at -20°C or -80°C in a tightly sealed container, protected from light
and moisture.[1]

 In Solution: It is generally not recommended to store peptides in solution for extended
periods. If necessary, prepare single-use aliquots and store them at -80°C. Avoid repeated
freeze-thaw cycles.

3.2. Disposal Plan:

o All waste containing N-Formyl-MMYALF, including empty vials, contaminated PPE, and
solutions, should be treated as chemical waste.

e Solid Waste: Collect in a sealed, labeled container for hazardous waste disposal.
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e Liquid Waste: Collect in a sealed, labeled, and appropriate solvent waste container. Do not

pour down the drain.

o Follow all local, state, and federal regulations for the disposal of chemical waste.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary.

Exposure/Spill Scenario

Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and plenty of water for
at least 15 minutes. Seek medical attention if

irritation develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Minor Spill

Wearing appropriate PPE, absorb the spill with
an inert material (e.g., vermiculite, sand). Collect
the absorbed material and contaminated
surfaces into a sealed container for chemical
waste disposal. Clean the spill area with an
appropriate solvent and then with soap and

water.

Major Spill

Evacuate the area and prevent entry. Contact
your institution's Environmental Health and

Safety (EHS) department immediately.
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Visual Workflow for Safe Handling of N-Formyl-
MMYALF

The following diagram outlines the key steps and decision points for the safe handling of N-
Formyl-MMYALF from receipt to disposal.

Caption: Workflow for the safe handling and disposal of N-Formyl-MMYALF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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